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Alanyl-phosphoseryl-phosphotyrosyl-seryl-alanine

Name: Alanyl-phosphoseryl-phosphotyrosyl-seryl-alanine
Brand: Smolecule
SKU: S606878
Rating: 5 (8 reviews)

Catalog No.

S606878

CAS No.

148832-06-8

M.F

C21H33N5O15P2

M. Wt

657.5 g/mol

Availability

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* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

Alanyl-phosphoseryl-phosphotyrosyl-seryl-alanine

3. Others

General Information

CAS Number

148832-06-8

Product Name

Alanyl-phosphoseryl-phosphotyrosyl-seryl-alanine

IUPAC Name

(2R,5S)-5-amino-2-[[(2S)-2-[[(2S)-2-amino-3-(4-hydroxyphenyl)propanoyl]amino]-3-hydroxypropanoyl]-phosphonoamino]-2-[(2S)-2-amino-3-hydroxypropanoyl]-4-oxo-3-phosphonohexanoic acid

Molecular Formula

C21H33N5O15P2

Molecular Weight

657.5 g/mol

InChI

InChI=1S/C21H33N5O15P2/c1-9(22)15(30)17(42(36,37)38)21(20(34)35,16(31)13(24)7-27)26(43(39,40)41)19(33)14(8-28)25-18(32)12(23)6-10-2-4-11(29)5-3-10/h2-5,9,12-14,17,27-29H,6-8,22-24H2,1H3,(H,25,32)(H,34,35)(H2,36,37,38)(H2,39,40,41)/t9-,12-,13-,14-,17?,21-/m0/s1

InChI Key

CUNARXCTGFYKJV-NIHGWDQDSA-N

SMILES

CC(C(=O)C(C(C(=O)C(CO)N)(C(=O)O)N(C(=O)C(CO)NC(=O)C(CC1=CC=C(C=C1)O)N)P(=O)(O)O)P(=O)(O)O)N

Synonyms

Ala-Ser(P)-Tyr(P)-Ser-Ala, alanyl-phosphoseryl-phosphotyrosyl-seryl-alanine, ASPTPSA

Canonical SMILES

CC(C(=O)C(C(C(=O)C(CO)N)(C(=O)O)N(C(=O)C(CO)NC(=O)C(CC1=CC=C(C=C1)O)N)P(=O)(O)O)P(=O)(O)O)N

Isomeric SMILES

C[C@@H](C(=O)C([C@@](C(=O)[C@H](CO)N)(C(=O)O)N(C(=O)[C@H](CO)NC(=O)[C@H](CC1=CC=C(C=C1)O)N)P(=O)(O)O)P(=O)(O)O)N

Description

The exact mass of the compound Alanyl-phosphoseryl-phosphotyrosyl-seryl-alanine is unknown and the complexity rating of the compound is unknown. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Amino Acids, Peptides, and Proteins - Peptides - Phosphopeptides - Supplementary Records. The storage condition is unknown. Please store according to label instructions upon receipt of goods.